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Compound of Interest

Compound Name:
Disodium pyridine-2,6-

dicarboxylate

Cat. No.: B103295 Get Quote

Essential Safety and Handling Guide for
Disodium Pyridine-2,6-dicarboxylate
Disclaimer: The following safety and handling information is based on the available Safety Data

Sheets (SDS) for the parent compound, Pyridine-2,6-dicarboxylic acid. While the hazards and

handling precautions for its disodium salt are expected to be similar, it is crucial to consult the

supplier-specific SDS for Disodium pyridine-2,6-dicarboxylate for the most accurate

information.

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Disodium pyridine-2,6-
dicarboxylate. It outlines the necessary personal protective equipment (PPE), safe handling

procedures, and emergency and disposal plans.

Personal Protective Equipment (PPE)
When handling Disodium pyridine-2,6-dicarboxylate, particularly in solid form where dust

may be generated, a comprehensive PPE strategy is essential to minimize exposure and

ensure laboratory safety.[1][2][3]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b103295?utm_src=pdf-interest
https://www.benchchem.com/product/b103295?utm_src=pdf-body
https://www.benchchem.com/product/b103295?utm_src=pdf-body
https://www.benchchem.com/product/b103295?utm_src=pdf-body
https://www.benchchem.com/product/b103295?utm_src=pdf-body
https://mubychem.com/pyridine2,6dicarboxylicacid-manufacturers-dipicolinicacid.html
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/pyridinedicarboxylic%20acid%20(2,6-).pdf
https://www.fishersci.com/store/msds?partNumber=AC131885000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

A face shield may be

necessary for operations with a

high risk of splashing.

Skin and Body Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Neoprene,

Butyl rubber).[2]

It is crucial to inspect gloves

for any signs of degradation

before use and to follow proper

glove removal techniques to

avoid skin contact.[4] A lab

coat or protective suit and a

PVC apron are also

recommended.[2]

Respiratory Protection
NIOSH/MSHA-approved

respirator.

Required when dusts are

generated. A P95 (US) or P1

(EU EN 143) particle respirator

is suitable for nuisance

exposures, while a full-face

respirator or a self-contained

breathing apparatus may be

necessary for situations with

higher exposure potential or in

emergencies.[4]

Glove Selection and Chemical Resistance

Proper glove selection is critical for preventing skin contact. While specific breakthrough time

and permeation rate data for Disodium pyridine-2,6-dicarboxylate are not readily available in

the reviewed literature, the following table provides qualitative recommendations for glove

materials based on the parent compound's characteristics.
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Glove Material
Qualitative
Recommendation

Important Considerations

Nitrile Rubber
Recommended for splash

protection.

Neoprene Recommended.

Butyl Rubber Recommended.

Polyvinyl Chloride (PVC) Recommended.[2]

Important Note on Glove Selection: The absence of quantitative permeation data necessitates

that users consult directly with glove manufacturers to obtain specific chemical resistance

information for Disodium pyridine-2,6-dicarboxylate. Always inspect gloves for degradation

before and during use and change them immediately if any signs of contamination or wear are

observed.

Operational and Disposal Plans
A systematic approach to handling and disposal is vital for the safe use of Disodium pyridine-
2,6-dicarboxylate in a laboratory setting.

Step-by-Step Handling and Usage Protocol:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood, especially when

handling the solid powder to minimize dust inhalation.[1]

Confirm that an eyewash station and safety shower are readily accessible.[3]

Don all required PPE as detailed in the table above.

Handling:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]
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Use spark-proof tools and equipment to prevent ignition sources, as dusts may form

explosive mixtures with air.[2]

Keep the container tightly closed when not in use.

After Handling:

Thoroughly wash hands and face with soap and water after handling the substance.

Decontaminate all work surfaces and equipment.

Remove and properly dispose of contaminated PPE. Contaminated clothing should be

washed before reuse.

Spill Cleanup and Emergency Procedures:

Small Spills:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep or scoop up the absorbed material into a suitable, labeled container for

disposal.[3] Avoid generating dust.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately and restrict access.

Alert your institution's emergency response team.

If safe to do so, cover drains to prevent the material from entering them.

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Disposal Plan:

All waste materials, including spilled substance, contaminated absorbents, and disposable

PPE, must be disposed of as hazardous waste.

Dispose of contents and container in accordance with all local, state, and federal regulations.

Do not mix with other waste. Keep in original or suitable, tightly closed, and labeled

containers.
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Caption: Safe handling workflow for Disodium pyridine-2,6-dicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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